
Personal protective equipment for handling
M410

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: M410

Cat. No.: B1150112 Get Quote

MG-410: Fluorescent Magnetic Particle Powder
MG-410 is a powder concentrate used to prepare fluorescent inks for wet method magnetic

particle testing. It is used to detect surface and slightly subsurface discontinuities in metals.[1]

[2][3]

Personal Protective Equipment (PPE)
A summary of the recommended personal protective equipment for handling MG-410 is

provided in the table below.
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Body Part PPE Item Specifications

Eyes/Face Safety Goggles

Dust- or splash-proof chemical

safety goggles. A face shield is

also recommended.

Hands Chemical Resistant Gloves
Nitrile or other chemically

resistant gloves are suitable.

Body Protective Clothing

Wear suitable protective

clothing to prevent skin

contact.

Respiratory Respirator

In case of insufficient

ventilation, use a suitable

respirator. The selection must

be based on known or

anticipated exposure levels.

Operational Plan: Handling and Storage
Handling:

Ventilation: Ensure good ventilation in the work area.

Mixing: When preparing the suspension, add the MG-410 powder to the water or oil vehicle

and mix thoroughly for up to 15 minutes until fully dispersed.[4] If using a water bath, a

conditioning agent should be added first.[2][4]

Application: The suspension can be applied by gently spraying or flooding the component

being tested.[2]

Agitation: The suspension must be continuously agitated during use to ensure uniformity and

concentration, as the particles will settle out of suspension quickly.[2]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the handling

area.

Storage:

Safety Operating Guide
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Store in a cool, dry, well-ventilated area away from magnetizing equipment and heat

sources.[1]

Keep containers tightly sealed when not in use.[1]

Protect from sunlight.[1]

Disposal Plan
Dispose of waste in accordance with local, regional, national, and international regulations.

Do not allow the product to enter drains or waterways.

Workflow and Emergency Procedures
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Caption: Safe handling and emergency response workflow for MG-410.

LORD 410: Acrylic Adhesive
LORD 410 is a two-component acrylic adhesive used for bonding metals and engineered

plastics.[5] It is a flammable liquid and vapor.

Personal Protective Equipment (PPE)
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Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1150112?utm_src=pdf-body-img
https://www.innotech-rot.de/media/private/downloads/safety-data-sheet-lord-410.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the necessary PPE for handling LORD 410.

Body Part PPE Item Specifications

Eyes/Face Safety Glasses
Approved safety glasses with

side shields.

Hands Protective Gloves
Wear suitable chemical-

resistant gloves.

Body Protective Clothing

Wear appropriate protective

clothing to prevent skin

contact.

Respiratory Respirator

Use an approved respirator if

air contamination is above an

acceptable level. An organic

vapor filter is recommended.[5]

Operational Plan: Handling and Storage
Handling:

Ventilation: Use in a well-ventilated area. Explosion-proof general and local exhaust

ventilation is required.[5]

Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools.[5]

Mixing: Mix the two components according to the manufacturer's instructions.

Application: Apply the adhesive to the substrate and mate the parts within the working time.

Curing: Allow the adhesive to cure as per the product datasheet. Handling strength is

typically achieved within 60-120 minutes at room temperature.[6]

Hygiene: Avoid contact with skin and eyes. Wash thoroughly after handling.

Storage:

Safety Operating Guide

Check Availability & Pricing
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Store in a well-ventilated place, away from direct sunlight and heat sources.[7]

Keep containers tightly closed.

For maximum shelf life, store at temperatures between 4°C and 10°C (40°F - 50°F).[6][8]

Disposal Plan
Dispose of contents and container in accordance with all local, regional, national, and

international regulations.

Cured adhesive can be softened by heating to 204°C (400°F) or above for easier removal.[8]

Workflow and Emergency Procedures

Safety Operating Guide
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Caption: Safe handling and emergency response workflow for LORD 410.

KC-410: Acid Cleaner
KC-410 is a heavy-duty liquid acid cleaner designed for removing scale buildup, rust, and other

inorganic soils.[9] It is corrosive and can cause severe skin burns and eye damage.[9]
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A summary of the essential PPE for handling KC-410 is provided below.

Body Part PPE Item Specifications

Eyes/Face Goggles and Face Shield
Splash-proof chemical goggles

and a face shield are required.

Hands Protective Gloves
Neoprene™ or rubber gloves

are recommended.

Body Protective Clothing
Wear suitable protective

clothing and rubber boots.

Respiratory Respirator

If exposure limits are exceeded

or irritation is experienced,

NIOSH/MSHA approved

respiratory protection should

be worn.

Operational Plan: Handling and Storage
Handling:

Ventilation: Use only in a well-ventilated area.

Dilution: Dilute as directed for use. For example, use 2-8 ounces of KC-410 per gallon of hot

water (100ºF-140ºF).[9]

Application: Apply the diluted solution using a foaming apparatus or by spraying. Allow it to

dwell on the surface for 5-10 minutes without drying.[9]

Rinsing: Thoroughly rinse the surface with clean water.[9]

Hygiene: Avoid contact with skin, eyes, and clothing. Wash thoroughly after handling.[10]

Storage:

Store in a cool, dry, and well-ventilated place.[11]

Safety Operating Guide

Check Availability & Pricing
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Keep containers tightly closed.[11]

Store locked up.[9]

Disposal Plan
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, national, and international regulations.[9]

Workflow and Emergency Procedures
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Click to download full resolution via product page

Caption: Safe handling and emergency response workflow for KC-410.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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